Cas no 1351617-46-3 (1-(2-phenoxyethanesulfonyl)-2,3-dihydro-1H-indole)

• Product Name: 1-(2-phenoxyethanesulfonyl)-2,3-dihydro-1H-indole
• CAS No: 1351617-46-3
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 6532860
• PubChem ID: 56764845
• Update Time: 2025-06-10

1-(2-phenoxyethanesulfonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyethanesulfonyl)-2,3-dihydro-1H-indole
• 1-((2-phenoxyethyl)sulfonyl)indoline
• VU0533958-1
• F6171-0017
• 1-(2-phenoxyethylsulfonyl)-2,3-dihydroindole
• 1351617-46-3
• AKOS024534286

• Inchi： 1S/C16H17NO3S/c18-21(19,13-12-20-15-7-2-1-3-8-15)17-11-10-14-6-4-5-9-16(14)17/h1-9H,10-13H2
• InChI Key： LWPHSQWYLBFMJH-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 303.09291458g/mol
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(2-phenoxyethanesulfonyl)-2,3-dihydro-1H-indole

Comprehensive Overview of 1-(2-Phenoxyethanesulfonyl)-2,3-dihydro-1H-indole (CAS No. 1351617-46-3)

1-(2-Phenoxyethanesulfonyl)-2,3-dihydro-1H-indole, with the CAS number 1351617-46-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a phenoxyethyl moiety with a dihydroindole core. Its structural complexity makes it a valuable intermediate for synthesizing biologically active molecules, particularly in drug discovery programs targeting inflammation and metabolic disorders.

The compound's sulfonyl group plays a pivotal role in its reactivity, enabling it to participate in various coupling reactions. Researchers have explored its potential as a kinase inhibitor scaffold, with recent studies suggesting applications in modulating protein-protein interactions. The phenoxyethanesulfonyl segment contributes to enhanced solubility profiles compared to traditional sulfonamides, addressing a common challenge in medicinal chemistry.

In the context of current research trends, 1-(2-phenoxyethanesulfonyl)-2,3-dihydro-1H-indole aligns with the growing demand for privileged structures in fragment-based drug design. Its dihydroindole component represents a pharmaceutically relevant heterocycle frequently found in FDA-approved drugs. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed for characterization, with purity standards exceeding 98% for research-grade material.

From a synthetic chemistry perspective, this compound demonstrates interesting structure-activity relationships when modified at the indole nitrogen or phenoxy position. Recent patent literature reveals its incorporation into selective enzyme modulators, particularly for targets involved in cellular signaling pathways. The sulfonamide linkage provides metabolic stability while maintaining sufficient flexibility for optimal target engagement.

Environmental and safety assessments indicate that CAS 1351617-46-3 requires standard laboratory precautions for handling. Its thermal stability profile makes it suitable for various reaction conditions, including microwave-assisted synthesis techniques that are gaining popularity in high-throughput screening. The compound's logP value suggests moderate lipophilicity, balancing membrane permeability with aqueous solubility.

In the agrochemical sector, derivatives of 1-(2-phenoxyethanesulfonyl)-2,3-dihydro-1H-indole have shown promise as plant growth regulators, with particular interest in their effects on abiotic stress tolerance. The phenoxyethyl component may contribute to phloem mobility, enhancing systemic activity in plants. Research continues to explore its potential in developing next-generation sustainable crop protection agents.

Quality control protocols for this compound emphasize rigorous chiral purity assessment when applicable, as the dihydroindole scaffold can exist in enantiomeric forms. Advanced purification methods such as preparative SFC are increasingly employed to meet the demanding specifications of pharmaceutical applications. Stability studies indicate satisfactory shelf life under recommended storage conditions.

The commercial availability of 1-(2-phenoxyethanesulfonyl)-2,3-dihydro-1H-indole has expanded in recent years, with suppliers offering custom scale-up synthesis services. This reflects the compound's growing importance in medicinal chemistry workflows. Current pricing trends correlate with purity grades and batch sizes, with research quantities typically ranging from milligrams to kilogram scales.

Future research directions for CAS 1351617-46-3 include exploration of its polypharmacology potential and development of PROTAC conjugates leveraging its sulfonamide functionality. The compound's versatility positions it as a valuable building block in both academic and industrial settings, particularly for projects requiring three-dimensional molecular complexity in lead optimization phases.